Cas no 1368564-80-0 (1-(1,3-dioxaindan-5-yl)methylcyclopropane-1-carboxylic acid)

• Product Name: 1-(1,3-dioxaindan-5-yl)methylcyclopropane-1-carboxylic acid
• CAS No: 1368564-80-0
• MF: C₁₂H₁₂O₄
• MW: 220.221283912659
• CID: 5906707
• PubChem ID: 82286181
• Update Time: 2025-05-20

1-(1,3-dioxaindan-5-yl)methylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-dioxaindan-5-yl)methylcyclopropane-1-carboxylic acid
• EN300-1996324
• 1368564-80-0
• 1-[(1,3-dioxaindan-5-yl)methyl]cyclopropane-1-carboxylic acid

• Inchi： 1S/C12H12O4/c13-11(14)12(3-4-12)6-8-1-2-9-10(5-8)16-7-15-9/h1-2,5H,3-4,6-7H2,(H,13,14)
• InChI Key： BIMQYYVZCIXFSY-UHFFFAOYSA-N
• SMILES： OC(C1(CC2=CC=C3C(=C2)OCO3)CC1)=O

Computed Properties

• Exact Mass: 220.07355886g/mol
• Monoisotopic Mass: 220.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 1-(1,3-dioxaindan-5-yl)methylcyclopropane-1-carboxylic acid

Recent Advances in the Study of 1-(1,3-dioxaindan-5-yl)methylcyclopropane-1-carboxylic acid (CAS: 1368564-80-0)

The compound 1-(1,3-dioxaindan-5-yl)methylcyclopropane-1-carboxylic acid (CAS: 1368564-80-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropane and dioxaindan structural motifs, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of interest is the compound's role as a potential modulator of inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1-(1,3-dioxaindan-5-yl)methylcyclopropane-1-carboxylic acid exhibits selective inhibition of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study highlighted its superior selectivity profile compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs), suggesting a reduced risk of gastrointestinal side effects.

In addition to its anti-inflammatory properties, recent research has explored the compound's potential in oncology. A preclinical study conducted by a team at the University of Cambridge revealed that 1-(1,3-dioxaindan-5-yl)methylcyclopropane-1-carboxylic acid can induce apoptosis in certain cancer cell lines by modulating the PI3K/AKT signaling pathway. These findings, published in Cancer Research, underscore the molecule's versatility and its potential as a multi-targeted therapeutic agent.

The synthesis and optimization of 1-(1,3-dioxaindan-5-yl)methylcyclopropane-1-carboxylic acid have also been a focus of recent investigations. A 2024 paper in Organic Letters detailed a novel, high-yield synthetic route that improves scalability and reduces production costs. This advancement is particularly significant for the pharmaceutical industry, as it addresses previous challenges associated with the compound's complex structure.

Despite these promising developments, challenges remain in the clinical translation of 1-(1,3-dioxaindan-5-yl)methylcyclopropane-1-carboxylic acid. Pharmacokinetic studies indicate that the compound has moderate bioavailability, necessitating further formulation optimization. Ongoing research aims to develop prodrug derivatives or nanoparticle-based delivery systems to enhance its therapeutic efficacy.

In conclusion, 1-(1,3-dioxaindan-5-yl)methylcyclopropane-1-carboxylic acid (CAS: 1368564-80-0) represents a compelling case study in modern drug discovery. Its diverse pharmacological activities, coupled with recent synthetic advancements, position it as a molecule of significant interest for both academic and industrial researchers. Future studies will likely focus on expanding its therapeutic applications and overcoming current limitations in drug delivery and metabolism.